Cas no 1279200-05-3 ((2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate)

• Product Name: (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate
• CAS No: 1279200-05-3
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD09954299
• CID: 4566399
• PubChem ID: 45072653
• Update Time: 2025-10-28

(2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-BENZYLOXYCARBONYLAMINO-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• MDYGFJHMKWJTTE-UHFFFAOYSA-N
• D-Proline, 4-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, (4S)-
• (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate
• 1279200-05-3
• methyl (2R,4S)-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-2-carboxylate
• AS-72677
• methyl (2R,4S)-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylate
• rel-methyl (2R,4S)-4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate
• 1217975-56-8
• CS-0079944
• AKOS037647165

• MDL： MFCD09954299
• Inchi： 1S/C14H18N2O4/c1-19-13(17)12-7-11(8-15-12)16-14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12,15H,7-9H2,1H3,(H,16,18)/t11-,12+/m0/s1
• InChI Key： MDYGFJHMKWJTTE-NWDGAFQWSA-N
• SMILES： C(OC)(=O)[C@H]1C[C@H](NC(OCC2=CC=CC=C2)=O)CN1

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7Ų

Additional information on (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate

Comprehensive Guide to (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate (CAS No. 1279200-05-3)

(2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate (CAS No. 1279200-05-3) is a chiral pyrrolidine derivative widely used in pharmaceutical research and organic synthesis. This compound, often abbreviated as Cbz-protected (2R,4S)-methyl pyrrolidine-2-carboxylate, plays a crucial role in the development of peptide mimetics and bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block in medicinal chemistry.

The benzyloxycarbonyl (Cbz) group in this molecule serves as a protective group for amines, a feature highly sought after in multi-step synthetic routes. Researchers frequently inquire about the stability of Cbz-protected compounds under various reaction conditions, reflecting current trends in protecting group chemistry. The compound's methyl ester functionality offers additional versatility, allowing for further transformations through hydrolysis or transesterification reactions.

Recent literature highlights the growing importance of chiral pyrrolidine derivatives in drug discovery, particularly for central nervous system (CNS) targets. The (2R,4S) configuration of this specific compound makes it particularly interesting for designing molecules with specific three-dimensional interactions. Many researchers search for information about pyrrolidine-based scaffolds in drug design, reflecting the pharmaceutical industry's focus on constrained ring systems to improve target selectivity and metabolic stability.

The synthesis and applications of CAS 1279200-05-3 have gained attention in academic and industrial settings. Common search queries include "synthesis of Cbz-protected pyrrolidine carboxylates" and "applications of chiral pyrrolidine derivatives," indicating strong interest in both the preparation and utility of such compounds. The compound's high purity requirements for pharmaceutical applications also generate numerous technical questions about purification methods and analytical characterization.

From a commercial perspective, the demand for enantiomerically pure building blocks like (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate continues to grow. Suppliers often receive inquiries about bulk availability and custom synthesis options, reflecting the compound's importance in large-scale pharmaceutical production. The market for such specialized intermediates is expected to expand as more pyrrolidine-containing drugs enter clinical development.

Analytical chemists frequently investigate the chromatographic behavior of this compound, particularly its separation from closely related stereoisomers. Questions about HPLC methods for pyrrolidine derivatives and chiral separation techniques are common in online forums and technical discussions. The compound's UV absorption characteristics and mass spectral fragmentation patterns are also topics of interest for method development.

In the context of green chemistry, researchers are exploring more sustainable approaches to prepare CAS 1279200-05-3 and similar compounds. Recent searches include terms like "green synthesis of protected amino acid derivatives" and "catalytic methods for chiral pyrrolidine synthesis." These trends reflect the pharmaceutical industry's growing commitment to environmentally friendly processes without compromising product quality or yield.

The stability of (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate under various storage conditions is another frequent topic of investigation. Proper handling and storage recommendations for chiral building blocks are essential considerations for research laboratories and production facilities alike. Technical questions often focus on long-term stability studies and recommended storage temperatures for such sensitive compounds.

Patent literature reveals numerous applications of pyrrolidine-2-carboxylate derivatives in drug development, particularly in areas such as protease inhibitors and receptor modulators. The specific stereochemistry of CAS 1279200-05-3 makes it valuable for creating compounds with precise biological activities. Current research trends suggest increasing interest in conformationally restricted amino acid analogs for improved pharmacological properties.

As the pharmaceutical industry continues to explore peptidomimetic approaches to drug design, compounds like (2R,4S)-methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate will remain important tools for medicinal chemists. The ability to incorporate such chiral scaffolds into larger molecular architectures enables the creation of compounds with optimized binding characteristics and improved drug-like properties.